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Get Quote

Chemical Profile of Aprofene

The table below summarizes the key identified information for Aprofene:

Property

Description

IUPAC Name

Chemical Structure

Molecular Formula

Molecular Weight

CAS Registry
Number

Known Biological
Activity

Storage

Information not available in search results
D'..Aprofene structure [1]

C21H27NO2 [2]

325.44 g/mol [2]

3563-01-7 [2]

Antimuscarinic inhibitor; used for research of the central nervous system [2]

Store under recommended conditions in the Certificate of Analysis (typically
provided by the supplier) [2]

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s519179?utm_src=pdf-body
https://www.smolecule.com/products/s519179?utm_src=pdf-interest
https://www.smolecule.com/products/s519179?utm_src=pdf-body
https://www.smolecule.com/products/s519179?utm_src=pdf-body
https://en.wikipedia.org/wiki/File:Aprofene_structure.svg
https://www.medchemexpress.com/aprophen.html?srsltid=AfmBOoqorQFT1OL7hD2svSA52ACO8QyJh74Jj1CLu6p81eO-skDwpjxV
https://www.medchemexpress.com/aprophen.html?srsltid=AfmBOoqorQFT1OL7hD2svSA52ACO8QyJh74Jj1CLu6p81eO-skDwpjxV
https://www.medchemexpress.com/aprophen.html?srsltid=AfmBOoqorQFT1OL7hD2svSA52ACO8QyJh74Jj1CLu6p81eO-skDwpjxV
https://www.medchemexpress.com/aprophen.html?srsltid=AfmBOoqorQFT1OL7hD2svSA52ACO8QyJh74Jj1CLu6p81eO-skDwpjxV
https://www.medchemexpress.com/aprophen.html?srsltid=AfmBOoqorQFT1OL7hD2svSA52ACO8QyJh74Jj1CLu6p81eO-skDwpjxV
https://www.smolecule.com/products/s519179?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

Application Notes & Protocol Development Guide

Given the absence of explicit published methods, the following workflow outlines a systematic approach to

develop synthesis and purification protocols for Aprofene.
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(Start: Develop Aprofene ProtocoD

Phase 1: Foundational Research

@nalyze Known Structure (C2 1H27N02)

l

Identify Analogous Compounds
(e.g., Propafenone)

l

Review General Techniques
(Patent & Review Literature)

Phase 2: Route ]%esign & Scouting

@ropose Retrosynthetic Analysis)

(Design Reaction Steps)

Select Preliminary Purification Methods
(Crystallization, Chromatography)

Phase 3: Experimnental Execution

y

Optimize Synthesis Parameters
(Catalyst, Solvent, Temperature, Time)

:

Establish Purification Protocol
(Extraction, Distillation, Crystallization)
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[Characterize Final Producﬂ

(NMR, MS, HPLC)

Click to download full resolution via product page

Phase 1: Foundational Research and Analogy

This initial phase involves gathering all possible indirect information.

e Structure Analysis: Begin by analyzing the known structure of Aprofene (C21H27NOz2) [2]. Key
functional groups include an ester, a tertiary amine, and two aromatic rings. This analysis will guide
your search for analogous chemical transformations.

¢ Study Analogous Compounds: Research the synthesis of structurally similar pharmaceuticals. For
instance, the synthesis of Propafenone Hydrochloride shares some features, as it is also an
aromatic ketone with an amine-containing side chain. One of its synthetic routes uses a phase-
transfer catalyst (tetrabutylammonium bromide), which can offer milder reaction conditions and
higher yields [3]. Exploring such catalysts for Aprofene synthesis could be beneficial.

¢ Review General Techniques: Broaden your search to review articles and patents covering general
synthetic and purification methodologies relevant to your structure [4] [5].

Phase 2: Route Design and Scouting

Based on your research, propose and test a synthetic route.

¢ Retrosynthetic Analysis: Deconstruct the Aprofene molecule into plausible starting materials. A
logical disconnection could be at the ester or the amine linker.

¢ Reaction Steps: Design a multi-step sequence. This will likely involve reactions such as Friedel-
Crafts acylation to form the benzophenone core, nucleophilic substitution to install the amine side
chain, and finally, esterification.

¢ Preliminary Purification: Plan for standard techniques after each step, such as aqueous work-up
(extraction), distillation for intermediates, and final recrystallization to achieve high purity [3].
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Phase 3: Experimental Execution and Optimization

This is an iterative process of running reactions and refining conditions.

e Optimize Synthesis: Systematically vary parameters like catalyst type/loading (e.g., phase-transfer
catalysts [3]), solvent, temperature, and reaction time to maximize yield and purity.
o Establish Purification Protocol: Develop a rigorous purification workflow for the final product. This
often involves:
o Liquid-Liquid Extraction: To remove impurities and catalysts.
o Chromatography: Use silica gel column chromatography for initial purification [6].
o Recrystallization: Identify an optimal solvent system for the final recrystallization to obtain
Aprofene as a pure, crystalline solid [3].
e Characterize Final Product: Confirm the identity and purity of synthesized Aprofene using analytical
technigues including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and High-Performance Liquid Chromatography (HPLC).

Important Considerations for Researchers

¢ Analytical Chemistry: Throughout the development process, you must rely heavily on analytical
techniques (TLC, HPLC, NMR) to monitor reactions, identify impurities, and confirm the structure of
intermediates and the final product.

¢ Intellectual Property: Be mindful of existing patents. While a compound may be known for research,
its specific, efficient synthetic route or formulation may be protected [4].

e Safety: Always conduct a thorough hazard analysis before attempting any new chemical synthesis.
This includes reviewing Safety Data Sheets (SDS) for all chemicals and implementing appropriate
engineering controls and personal protective equipment (PPE).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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